Methoxyperfluorobutane
Overview
Description
Methoxyperfluorobutane, also known as Nonafluoromethoxybutane or HFE-7100, is a compound with the molecular formula C10H6F18O2 . It has a molecular weight of 500.12 g/mol . It is a mixture of n- and iso-butyl isomers .
Synthesis Analysis
Methoxyperfluorobutane can be synthesized using various methods. One approach involves the use of biphasic Janus emulsion droplets, where each phase responds differently to chemically induced interfacial tension gradients . Another method involves click chemistry approaches such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) and UV-activated thiol–yne reactions .Molecular Structure Analysis
The molecular structure of Methoxyperfluorobutane is represented by the formula CH3OCF2R, where R = -CF2CF2CF3 or -CF (CF3)2 . The InChI key for Methoxyperfluorobutane is SXYHZEQKWNODPB-UHFFFAOYSA-N .Chemical Reactions Analysis
Methoxyperfluorobutane can participate in various chemical reactions. For instance, it can be used in the synthesis of aryl fluoride derivatives via electrophilic fluorination of aryl and heteroaryl Grignard reagents . It can also be used in grafting of fluorinated diblock copolymers onto silica particles .Physical And Chemical Properties Analysis
Methoxyperfluorobutane has a refractive index of n20/D 1.3 (lit.), a boiling point of 60 °C (lit.), a melting point of −135 °C (lit.), and a density of 1.52 g/mL at 25 °C (lit.) . It has a topological polar surface area of 18.5 Ų .Scientific Research Applications
Application in Lithium Ion Batteries
Specific Scientific Field
Electrochemistry and energy storage materials.
Summary of the Application
Methyl Nonafluorobutyl Ether (MFE) has been explored to improve the electrochemical properties of lithium-ion batteries. These batteries are crucial for powering modern devices such as smartphones and laptops. Researchers have investigated MFE as an electrolyte, additive, binder, separator, or anode material in lithium-ion batteries .
Experimental Procedures
- Electrolyte Composition : Yang and co-authors introduced the trifluoromethyl group into organic solvent alkyl ethers, creating a mixture of diethylene glycol diethylether and non-flammable methyl-nonafluorobutyl ether. This mixture was employed as an electrolyte for lithium-ion batteries .
- Characterization : Researchers studied the flash point, conductivity, and NMR spectra of solvent mixtures containing MFE .
Results and Outcomes
The use of MFE in lithium-ion batteries led to improved electrochemical performance, including enhanced capacity, stability, and safety. The non-flammable nature of MFE makes it a promising candidate for safer battery electrolytes .
Lubricant for High-Tech Equipment
Specific Scientific Field
Tribology (study of friction, wear, and lubrication).
Summary of the Application
Methyl Nonafluorobutyl Ether serves as a lubricant for high-technology equipment. Its zero ozone depletion potential (ODP) and ether group in the molecule contribute to its environmental safety. Unlike chlorinated compounds, MFE does not harm the ozone layer .
Design of Switchable Acoustic Demultiplexers
Specific Scientific Field
Acoustics and phononic crystals.
Summary of the Application
MFE plays a crucial role in the design of switchable acoustic demultiplexers based on a fluid-fluid phononic crystal (PnC) platform. In this platform, a T-shaped PnC waveguide connects to two output waveguide ports through dissimilar point-defect cavities. MFE’s properties influence the acoustic behavior in this system .
Conclusion
Methyl Nonafluorobutyl Ether finds applications in diverse scientific fields, from energy storage to tribology and acoustics. Its unique properties make it a valuable compound for various technological advancements. Researchers continue to explore its potential in other areas as well .
Future Directions
Methoxyperfluorobutane has potential applications in the field of microfluidics and materials science. For instance, it can be used to create complex emulsions with controllably reconfigurable morphologies . It can also be used to generate emergent self-organization and collective behaviors reminiscent of biological systems .
properties
IUPAC Name |
1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F9O/c1-15-5(13,14)3(8,9)2(6,7)4(10,11)12/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIYQFLILPKULA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C(C(C(F)(F)F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F9OCH3, C5H3F9O | |
Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
Source | NORMAN Suspect List Exchange | |
Description | The NORMAN network enhances the exchange of information on emerging environmental substances, and encourages the validation and harmonisation of common measurement methods and monitoring tools so that the requirements of risk assessors and risk managers can be better met. The NORMAN Suspect List Exchange (NORMAN-SLE) is a central access point to find suspect lists relevant for various environmental monitoring questions, described in DOI:10.1186/s12302-022-00680-6 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4073120 | |
Record name | Perfluorobutyl methyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4073120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear liquid with an odor of ether; [3M MSDS] | |
Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Methyl nonafluorobutyl ether | |
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URL | https://haz-map.com/Agents/15528 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
202.0 [mmHg] | |
Record name | Methyl nonafluorobutyl ether | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/15528 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
CAS RN |
163702-07-6, 219484-64-7 | |
Record name | Methyl nonafluorobutyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=163702-07-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methyl perfluorobutyl ether | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0163702076 | |
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Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Perfluorobutyl methyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4073120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.442 | |
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Record name | Methyl perfluorobutyl ether | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | METHYL PERFLUOROBUTYL ETHER | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Citations
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